Cas no 1035391-48-0 (tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate)

• Product Name: tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate
• CAS No: 1035391-48-0
• MF: C₁₈H₂₇BFNO₄
• MW: 351.220689058304
• CID: 2604867
• PubChem ID: 59279260
• Update Time: 2025-11-02

tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(Boc-aminomethyl)-4-fluorobenzeneboronic acid pinacol ester
• tert-butyl N-{[2-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}carbamate
• VAYYEUXFQWTMJJ-UHFFFAOYSA-N
• 3-(Boc-aminomethyl)-4-fluorophenylboronic acid pinacol ester
• tert-butyl 2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate
• SCHEMBL3490524
• Tert-butyl (2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)carbamate
• CS-0174229
• tert-butylN-{[2-fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}carbamate
• TERT-BUTYL N-{[2-FLUORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}CARBAMATE
• 1035391-48-0
• A1-11111
• tert-butyl N-[[2-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]carbamate
• G74601
• EN300-185696
• tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate

• MDL： MFCD22494729
• Inchi： 1S/C18H27BFNO4/c1-16(2,3)23-15(22)21-11-12-10-13(8-9-14(12)20)19-24-17(4,5)18(6,7)25-19/h8-10H,11H2,1-7H3,(H,21,22)
• InChI Key： VAYYEUXFQWTMJJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 351.2017167g/mol
• Monoisotopic Mass: 351.2017167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate

Comprehensive Guide to tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate (CAS No. 1035391-48-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate (CAS No. 1035391-48-0) has emerged as a compound of significant interest. This boronic ester derivative is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and material science. Its unique structural features, including the tetramethyl-1,3,2-dioxaborolan-2-yl group, make it a versatile intermediate for synthesizing complex molecules.

The compound's CAS No. 1035391-48-0 is often searched by researchers looking for high-purity intermediates for peptide synthesis and bioconjugation. With the growing demand for targeted drug delivery systems and precision medicine, this compound plays a pivotal role in developing boron-containing therapeutics. Recent studies highlight its potential in cancer research, particularly in designing protease inhibitors and kinase modulators.

One of the key advantages of tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate is its stability under various reaction conditions, making it ideal for multi-step synthetic routes. The tert-butyl carbamate (Boc) protecting group ensures compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in biopharmaceutical production. Additionally, the fluoro substituent enhances the compound's reactivity in nucleophilic aromatic substitution reactions.

From an industrial perspective, the demand for CAS 1035391-48-0 has surged due to its applications in PET radiopharmaceuticals and molecular imaging probes. The boronate ester moiety facilitates 18F-radiolabeling, a critical step in developing diagnostic agents for neurodegenerative diseases. Companies specializing in contract research organizations (CROs) frequently source this compound for high-throughput screening campaigns.

For synthetic chemists, understanding the storage conditions of tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate is crucial. It is recommended to store this compound under inert atmosphere at low temperatures to prevent hydrolysis of the boronic ester. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, which is essential for GMP-compliant manufacturing.

The compound's relevance extends to agrochemical research, where boron-containing compounds are investigated for their plant growth regulation properties. With increasing interest in sustainable agriculture, researchers are exploring derivatives of CAS 1035391-48-0 as potential bioactive agents. This aligns with global trends toward green chemistry and eco-friendly pest management solutions.

In summary, tert-Butyl N-{2-Fluoro-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}carbamate (CAS No. 1035391-48-0) represents a critical building block in modern chemical synthesis. Its applications span pharmaceuticals, diagnostics, and agriculture, driven by the unique properties of its boronate ester and Boc-protected amine functionalities. As research continues to uncover new uses for this compound, its importance in drug development pipelines and industrial applications is expected to grow exponentially.